1-(3,3,3-trifluoro-2,2-dimethylpropyl)piperazine

Specification

• CAS No.: 1890539-80-6
• Molecular Formula: C9H17F3N2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 1-(3,3,3-trifluoro-2,2-dimethylpropyl)piperazine
• Standard InChI: InChI=1S/C9H17F3N2/c1-8(2,9(10,11)12)7-14-5-3-13-4-6-14/h13H,3-7H2,1-2H3
• Standard InChI Key: BCZMNPSBCGJARB-UHFFFAOYSA-N
• SMILES: CC(C)(CN1CCNCC1)C(F)(F)F
• Canonical SMILES: CC(C)(CN1CCNCC1)C(F)(F)F

Introduction

1-(3,3,3-trifluoro-2,2-dimethylpropyl)piperazine is a chemical compound belonging to the class of piperazine derivatives. These compounds are known for their diverse biological activities and applications in medicinal chemistry, particularly in the development of pharmaceuticals. The unique trifluoromethyl and dimethyl substituents in this compound contribute to its distinctive properties and potential applications.

Synthesis of 1-(3,3,3-trifluoro-2,2-dimethylpropyl)piperazine

The synthesis of this compound typically involves multi-step organic reactions. The general synthetic route includes the use of specific reagents such as potassium carbonate as a base and solvents like acetonitrile for the reaction medium. The reaction conditions, including temperature and time, are optimized to achieve high yields and purity of the desired product.

Synthesis Steps:

• Preparation of Starting Materials: The synthesis begins with the preparation of appropriate starting materials, which may include trifluoromethyl and dimethylpropyl precursors.

• Coupling Reaction: A coupling reaction is performed to attach the trifluoromethyl and dimethylpropyl groups to the piperazine ring. This step often requires a catalyst and a suitable solvent.

• Purification: The final product is purified using techniques such as chromatography to achieve the desired purity.

Chemical Reactions:

• Cross-Coupling Reactions: The compound can undergo cross-coupling reactions, often requiring palladium catalysts.

• Nucleophilic Substitution: It may also participate in nucleophilic substitution reactions due to the presence of the piperazine ring.

Biological Activity and Potential Applications

The mechanism of action of 1-(3,3,3-trifluoro-2,2-dimethylpropyl)piperazine is not fully elucidated but is believed to involve interaction with specific biological targets such as receptors or enzymes. Similar compounds have shown activity against various biological targets, including neurotransmitter receptors and kinases.

Potential Applications:

• Pharmaceutical Development: Derivatives of piperazine are often explored for their roles as inhibitors in various biochemical pathways.

• Biological Research: The compound's unique structure makes it a candidate for studying interactions with biological targets.